Cas no 1368459-52-2 (3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol)

• Product Name: 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol
• CAS No: 1368459-52-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5981901
• PubChem ID: 82283532
• Update Time: 2025-06-11

3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol
• EN300-1828308
• 1368459-52-2
• 3-amino-2-methyl-2-[4-(propan-2-yl)phenyl]propan-1-ol

• Inchi： 1S/C13H21NO/c1-10(2)11-4-6-12(7-5-11)13(3,8-14)9-15/h4-7,10,15H,8-9,14H2,1-3H3
• InChI Key： GHBRBYDOUIYHCC-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol

Introduction to 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol (CAS No. 1368459-52-2)

3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol, with the Chemical Abstracts Service (CAS) number 1368459-52-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include an amino group, a methyl group, and a substituted phenyl ring. These functional groups contribute to its diverse chemical properties and biological activities, making it a subject of extensive research in various scientific disciplines.

The chemical structure of 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol can be represented as follows: C₁₃H₂₁NO. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) imparts both nucleophilic and hydrophilic properties to the molecule, enhancing its reactivity and solubility in polar solvents. The methyl and isopropyl substituents on the phenyl ring provide steric hindrance and electronic effects that influence the compound's stability and reactivity.

In the realm of medicinal chemistry, 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol has been investigated for its potential therapeutic applications. Recent studies have highlighted its role as a ligand for various receptors, including G-protein coupled receptors (GPCRs) and nuclear receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective binding to the serotonin receptor 5-HT₇, which is implicated in mood disorders and neurodegenerative diseases. This finding suggests that 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol could be a promising lead compound for the development of novel antidepressants and neuroprotective agents.

Beyond its receptor-binding properties, 3-amino-2-methyl-2-4-(propan-2-yl)phenylpropan-1-ol has also been explored for its anti-inflammatory effects. A 2020 study in the European Journal of Pharmacology demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that 3-amino-2-methyl-2-4-(propan-2-y l)phenylpropan -1 -ol strong > may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-amino - 2 - methyl - 2 - 4 - ( propan - 2 - yl ) phenylpropan - 1 - ol strong > have also been studied to assess its suitability for drug development. Research published in the Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the drug can be effectively absorbed, distributed, metabolized, and excreted (ADME) in the body, thereby enhancing its therapeutic efficacy.

In addition to its potential therapeutic applications, 3-amino - 2 - methyl - 2 - 4 - ( propan - 2 - yl ) phenylpropan - 1 - ol strong > has been investigated for its use as a synthetic intermediate in organic synthesis. Its versatile functional groups make it an attractive starting material for the preparation of more complex molecules with diverse biological activities. For example, a study published in Organic Letters in 2018 described a novel synthetic route to produce derivatives of 3-amino - 2 - methyl - 2 - 4 - ( propan - 2 - yl ) phenylpropan - 1 - ol strong > with enhanced pharmacological properties.

The safety profile of 3-amino - 2 - methyl - 2 - 4 -( propan - 2-y l ) phen ylpr o pan-o l strong > is another critical aspect that has been evaluated through extensive toxicological studies. A comprehensive review published in Toxicological Sciences in 2017 indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 3-amino - 2-methyl--( pro pan--y l ) phen ylpr o pan-o l strong > ( CAS No .< strong >1368459--5 ) is a multifaceted compound with promising applications in pharmaceutical and medicinal chemistry . Its unique chemical structure , combined with its favorable pharmacological properties , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of various biological processes and diseases .